N-(2-carbamoylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(2-carbamoylphenyl)-1-methyl-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C13H12N4O3/c1-17-11(18)7-6-10(16-17)13(20)15-9-5-3-2-4-8(9)12(14)19/h2-7H,1H3,(H2,14,19)(H,15,20)
• InChI Key: ZNBPRCHWMCDKJN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol

Description

“N-(2-carbamoylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide” is a complex organic compound. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a carbamoyl group, which is a functional group derived from carbamic acid.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazine ring and the carbamoyl group would significantly influence its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. The pyridazine ring and the carbamoyl group could potentially participate in various chemical reactions.

Mechanism of Action

Target of Action

It’s known that carboxamide derivatives exhibit potential cytotoxic activities . They are often designed and synthesized to discover novel analogues as potential drugs .

Mode of Action

Some carboxamide derivatives have shown to exhibit good cytotoxic effects on cancer cell lines . This suggests that the compound might interact with its targets, leading to selective proliferation inhibition activity on cancer and normal cell lines .

Biochemical Pathways

It’s known that carboxamide derivatives can construct diverse molecular structures with extensive pharmacological activity . This suggests that the compound might affect multiple biochemical pathways, leading to its observed effects.

Pharmacokinetics

It’s known that the pharmacokinetics of a compound can greatly impact its bioavailability and efficacy .

Result of Action

Some carboxamide derivatives have shown to exhibit good cytotoxic effects on cancer cell lines . This suggests that the compound might have similar effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as the presence of other chemicals, temperature, pH, and light exposure can affect the compound’s stability and efficacy.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it’s handled. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future research directions for this compound could involve further studying its synthesis, exploring its potential uses, and investigating its physical and chemical properties. It could also involve studying its safety and environmental impact.